Cas no 75-33-2 (propane-2-thiol)

• Product Name: propane-2-thiol
• CAS No: 75-33-2
• MF: C₃H₈S
• MW: 76.1606197357178
• MDL: MFCD00004863
• CID: 33991
• PubChem ID: 6364
• Update Time: 2025-10-18

propane-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Methylethanethiol
• Isopropyl mercaptan
• Propanethiol
• 2-Propanethiol
• 2-Propanethiolneat
• 2-mercaptopropane
• FEMA 3897
• i-propyl mercaptan
• iso-C3H7SH
• Isopropanethiol
• iso-propyl mercaptan
• Isopropylthiol
• Propan-2-thiol
• propane-2-thiolate
• PROPANTHIOL-2
• 2-Propylmercaptan
• NSC 87537
• i-Propylthiol
• propane-2-thiol

• MDL： MFCD00004863
• Inchi： 1S/C3H8S/c1-3(2)4/h3-4H,1-2H3
• InChI Key： KJRCEJOSASVSRA-UHFFFAOYSA-N
• SMILES： CC(C)S
• BRN： 605260

Computed Properties

• Exact Mass: 76.03470
• Monoisotopic Mass: 76.034671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 10.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Colorless volatile liquid with special odor.
• Density: 0.82 g/mL at 25 °C(lit.)
• Melting Point: −131 °C (lit.)
• Boiling Point: 57-60 °C(lit.)
• Flash Point: Fahrenheit: -29.2 ° f
  Celsius: -34 ° c
  
• Refractive Index: n20/D 1.426(lit.)
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable. Highly flammable - note low flashpoint. May form explosive mixtures with air.
• PSA: 38.80000
• LogP: 1.32460
• Solubility: It is miscible with ethanol and ether, soluble in acetone and slightly soluble in water.
• Vapor Pressure: 455 mmHg ( 37.8 °C)
• Sensitiveness: Air Sensitive
• FEMA: 3897 | 2-PROPANETHIOL

propane-2-thiol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Hazardous Material transportation number：UN 2402 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S9-S37/39-S33
• FLUKA BRAND F CODES：13
• RTECS：TZ7302000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R36/38
• Storage Condition：Flammable area
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiols Alkylthiols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on propane-2-thiol

Recent Advances in the Study of Propane-2-thiol (CAS 75-33-2) in Chemical Biology and Pharmaceutical Research

Propane-2-thiol (CAS 75-33-2), also known as isopropyl mercaptan, is a volatile organic compound with a distinctive odor. This compound has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, its interactions with biological systems, and its utility in drug development. This research brief aims to summarize the latest findings related to propane-2-thiol, focusing on its chemical properties, biological activities, and emerging applications in the pharmaceutical industry.

One of the key areas of interest in recent research is the use of propane-2-thiol as a building block for the synthesis of sulfur-containing compounds. Sulfur plays a critical role in many biological processes, and sulfur-containing molecules often exhibit unique pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of propane-2-thiol into thiol-based prodrugs, which showed enhanced bioavailability and targeted delivery in preclinical models. The study highlighted the compound's versatility in medicinal chemistry, particularly in the design of prodrugs for cancer therapy.

Another significant advancement involves the investigation of propane-2-thiol's interactions with enzymes and proteins. Research published in Biochemistry in early 2024 revealed that propane-2-thiol can act as a modulator for certain cysteine proteases, enzymes that are implicated in various diseases, including neurodegenerative disorders and cancer. The study utilized advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, providing valuable insights for the development of novel enzyme inhibitors.

In addition to its role in drug design, propane-2-thiol has been studied for its potential applications in chemical biology. A recent paper in Chemical Science (2024) described the use of propane-2-thiol as a reactive probe for labeling thiol groups in proteins. This approach enables researchers to map protein-protein interactions and study post-translational modifications with high precision. The method's compatibility with live-cell imaging makes it a promising tool for understanding cellular processes at the molecular level.

Despite these promising developments, challenges remain in the practical application of propane-2-thiol. Issues such as its volatility, reactivity, and potential toxicity need to be addressed to fully harness its potential. Ongoing research is focused on developing derivatives and formulations that mitigate these limitations while retaining the compound's beneficial properties. For instance, a 2023 study in ACS Chemical Biology explored the encapsulation of propane-2-thiol in nanocarriers to improve its stability and delivery efficiency.

In conclusion, propane-2-thiol (CAS 75-33-2) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its chemical and biological properties, paving the way for innovative applications in drug development and beyond. Future research is expected to further explore its potential, particularly in the context of targeted therapies and chemical probes. As the field advances, propane-2-thiol is likely to play an increasingly important role in the discovery of new therapeutic agents and biological tools.